Cas no 177353-28-5 (4-[(3-methoxyphenyl)sulfanyl]benzoic acid)

• Product Name: 4-[(3-methoxyphenyl)sulfanyl]benzoic acid
• CAS No: 177353-28-5
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1370013
• Update Time: 2024-08-17

4-[(3-methoxyphenyl)sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methoxyphenyl)sulfanyl]benzoic acid
• benzoic acid, 4-[(3-methoxyphenyl)thio]-
• LogP

• Inchi： 1S/C14H12O3S/c1-17-11-3-2-4-13(9-11)18-12-7-5-10(6-8-12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： QRZAFTNIRFXLEX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC2=CC=CC(OC)=C2)C=C1

Computed Properties

• Exact Mass: 260.05076

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 463.7±30.0 °C(Predicted)
• PSA: 46.53
• pka: 4.04±0.10(Predicted)